1-Hydroxycyclobutanecarboxylic acid

1-Hydroxycyclobutanecarboxylic acid (CAS 41248-13-9) is a highly strained, cyclic α-hydroxy acid utilized as a specialized building block in advanced organic synthesis and medicinal chemistry [1]. Characterized by a four-membered cyclobutane ring bearing both a hydroxyl and a carboxylic acid group on the same carbon, it provides a specific balance of conformational rigidity, lipophilicity, and high ring strain (~26 kcal/mol) [2]. In industrial and laboratory procurement, it is primarily sourced as a critical precursor for the synthesis of active pharmaceutical ingredients (APIs) and as a starting material for strain-driven ring expansion reactions, distinguishing it from generic bulk aliphatic acids [1].

Attempting to substitute 1-hydroxycyclobutanecarboxylic acid with closely related analogs, such as 1-hydroxycyclopentanecarboxylic acid or acyclic 2-hydroxyisobutyric acid, fundamentally compromises both synthetic viability and final product performance [1]. In medicinal chemistry, acyclic analogs lack the conformational restriction required to minimize the entropic penalty of receptor binding, leading to significant drops in target affinity[2]. Conversely, substituting with the larger cyclopentane analog introduces excessive steric bulk that causes clashes in tight binding pockets and increases vulnerability to CYP450-mediated oxidative metabolism due to weaker secondary C-H bonds[2]. Furthermore, in synthetic workflows relying on strain-release mechanisms, the cyclopentane analog is thermodynamically inert (~6 kcal/mol strain vs ~26 kcal/mol for cyclobutane), rendering ring-expansion pathways impossible[1].

Ring Strain-Enhanced Metabolic Stability

In drug discovery and API formulation, the substitution of a cyclopentyl ring with a cyclobutyl moiety significantly alters metabolic vulnerability [1]. 1-Hydroxycyclobutanecarboxylic acid possesses a highly strained four-membered ring (~26 kcal/mol ring strain), which increases the s-character of its C-H bonds, thereby increasing bond dissociation energy. When incorporated into pharmaceutical scaffolds, cyclobutane derivatives typically exhibit a >50% reduction in intrinsic clearance (Cl_int) in human liver microsome assays compared to their 1-hydroxycyclopentanecarboxylic acid analogs, which are more prone to CYP450-mediated hydroxylation [1].

Procuring the cyclobutane building block rather than the cyclopentane analog is critical for synthesizing APIs that require high metabolic stability and prolonged half-lives.

Conformational Locking for Binding Affinity

The steric profile of the cyclobutane ring provides a distinct puckered conformation that restricts the spatial orientation of the α-hydroxyl and carboxylate groups [1]. Compared to the acyclic baseline, 2-hydroxyisobutyric acid, 1-hydroxycyclobutanecarboxylic acid locks these pharmacophores into a rigid vector. In SAR studies for complex receptor targets, replacing an acyclic gem-dimethyl moiety with a cyclobutane ring reduces the entropic penalty of binding, frequently yielding a 10- to 100-fold improvement in IC50 or Ki values [1]. Furthermore, the cyclobutane ring offers a tighter spatial footprint than 1-hydroxycyclopentanecarboxylic acid, allowing it to fit into sterically restricted binding pockets where the cyclopentyl analog causes steric clashes.

Buyers optimizing API scaffolds should select this compound to maximize target binding affinity when acyclic analogs lack rigidity and cyclopentyl analogs are too bulky.

Strain-Driven Ring Expansion Reactivity

As a synthetic precursor, 1-hydroxycyclobutanecarboxylic acid offers specific reactivity driven by the relief of its inherent ring strain (~26.3 kcal/mol) [1]. Under specific catalytic or Grignard-mediated conditions, the cyclobutane ring undergoes facile ring expansion or rearrangement to yield highly substituted cyclopentanones or complex spirocyclic systems [1]. In contrast, 1-hydroxycyclopentanecarboxylic acid, which possesses minimal ring strain (~6.2 kcal/mol), is thermodynamically stable and fails to undergo these strain-release-driven expansions. The cyclobutane derivative thus serves as an irreplaceable building block for accessing α,α-disubstituted cyclopentanones with yields frequently exceeding 70%[1].

For synthetic chemists targeting complex spirocycles or substituted cyclopentanones, this compound is a mandatory precursor because larger ring analogs lack the thermodynamic driving force for expansion.

Synthesis of Conformationally Restricted APIs

Where this compound is the right choice: Procured as a critical acylating agent to incorporate the rigid 1-hydroxycyclobutanecarbonyl moiety into drug scaffolds, such as OX2R agonists and CCR6 antagonists. The cyclobutane ring restricts the conformational freedom of the pharmacophore, directly improving target binding affinity and metabolic stability compared to acyclic or larger-ring analogs [1].

Development of Ligand-Drug Conjugates (ADCs)

Where this compound is the right choice: Utilized in the synthesis of specialized linkers and payloads, including exatecan analogues. The specific steric footprint and structural rigidity of the cyclobutane ring are required to maintain conjugate integrity, ensure proper payload release kinetics, and prevent premature metabolic degradation [2].

Precursor for Strain-Driven Ring Expansions

Where this compound is the right choice: Selected by synthetic laboratories to access complex, sterically hindered α,α-disubstituted cyclopentanones and spirocyclic frameworks. The inherent ~26 kcal/mol ring strain drives thermodynamically favorable ring-expansion reactions that cannot be achieved using unstrained precursors like 1-hydroxycyclopentanecarboxylic acid[3].